N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]-4-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C25H30N4O2S/c1-18(2)25-28-21(17-32-25)15-27-24(30)19-6-8-22(9-7-19)31-23-10-13-29(14-11-23)16-20-5-3-4-12-26-20/h3-9,12,17-18,23H,10-11,13-16H2,1-2H3,(H,27,30)
• InChI Key: NZXAGABNYADSEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)CNC(=O)C2=CC=C(C=C2)OC3CCN(CC3)CC4=CC=CC=N4
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol

Description

The compound contains a thiazole ring, which is a five-membered ring containing one sulfur and one nitrogen atom. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective drugs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazole derivatives can be synthesized through various methods, including the reaction of α-haloketones with thioamides, the Hantzsch thiazole synthesis, and the Cook-Heilbron synthesis.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, some thiazole derivatives are known to inhibit certain enzymes or interact with various receptors.

Future Directions

Thiazole derivatives have been the focus of much research due to their wide range of biological activities. Future research could involve the synthesis of new thiazole derivatives, the investigation of their biological activities, and the development of drugs based on these compounds.